Cas no 749255-86-5 (3-(2-chloro-4-hydroxyphenyl)butanoic acid)

• Product Name: 3-(2-chloro-4-hydroxyphenyl)butanoic acid
• CAS No: 749255-86-5
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6221582
• PubChem ID: 82613500
• Update Time: 2025-10-29

3-(2-chloro-4-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-hydroxyphenyl)butanoic acid
• 749255-86-5
• EN300-1992148

• Inchi： 1S/C10H11ClO3/c1-6(4-10(13)14)8-3-2-7(12)5-9(8)11/h2-3,5-6,12H,4H2,1H3,(H,13,14)
• InChI Key： RXUAVNPHWCZTFD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)CC(=O)O)O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-chloro-4-hydroxyphenyl)butanoic acid

Professional Introduction to 3-(2-chloro-4-hydroxyphenyl)butanoic Acid (CAS No. 749255-86-5)

3-(2-chloro-4-hydroxyphenyl)butanoic acid, chemically designated as C₉H₉ClO₃, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, identified by its CAS number 749255-86-5, has garnered attention due to its versatile applications in drug development and molecular biology. The unique structural features of this molecule, particularly the presence of both chloro and hydroxyl substituents on the aromatic ring, make it a valuable intermediate in synthesizing various bioactive molecules.

The chemical structure of 3-(2-chloro-4-hydroxyphenyl)butanoic acid consists of a butanoic acid moiety linked to a phenyl ring substituted at the 2-position with a chlorine atom and at the 4-position with a hydroxyl group. This configuration imparts distinct reactivity and functionality, enabling its use in diverse chemical transformations. The chloro group enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, while the hydroxyl group introduces hydrogen bonding capabilities and influences solubility characteristics.

In recent years, researchers have been exploring the potential of 3-(2-chloro-4-hydroxyphenyl)butanoic acid in developing novel therapeutic agents. Its structural motif is reminiscent of several known pharmacophores that exhibit anti-inflammatory, anticancer, and antimicrobial properties. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity and receptor binding interactions. The butanoic acid side chain provides a flexible anchor for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of 3-(2-chloro-4-hydroxyphenyl)butanoic acid is its utility in synthesizing kinase inhibitors. Kinases are enzymes critical for cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. By incorporating this compound into drug candidates, researchers aim to develop selective inhibitors that can disrupt aberrant signaling cascades without affecting normal cellular processes. Preliminary studies have shown promising results in vitro, indicating that certain analogs derived from this scaffold exhibit potent inhibitory activity against specific kinases.

The role of 3-(2-chloro-4-hydroxyphenyl)butanoic acid in drug discovery extends beyond kinase inhibition. Its scaffold has also been explored in the development of antioxidants and anti-inflammatory agents. The hydroxyl group can participate in redox reactions, potentially neutralizing reactive oxygen species that contribute to oxidative stress. Additionally, the phenolic moiety can engage in non-covalent interactions with biological targets, modulating inflammatory responses. These properties make it an attractive building block for designing molecules with therapeutic potential.

Advances in computational chemistry have further enhanced the utility of 3-(2-chloro-4-hydroxyphenyl)butanoic acid in drug design. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. By leveraging these tools, scientists can optimize the structure of derivatives to improve binding affinity and selectivity. This approach has led to the identification of novel compounds with enhanced pharmacological profiles, demonstrating the importance of this intermediate in modern medicinal chemistry.

The synthesis of 3-(2-chloro-4-hydroxyphenyl)butanoic acid involves multi-step organic reactions that highlight its synthetic versatility. Starting from readily available precursors such as 2-chloro-4-hydroxybenzoic acid, chemists can introduce the butanoic acid side chain through various coupling reactions. For example, esterification followed by hydrolysis or direct carboxylation strategies can be employed to achieve this transformation. The choice of synthetic route depends on factors such as yield optimization, scalability, and environmental considerations.

In conclusion, 3-(2-chloro-4-hydroxyphenyl)butanoic acid (CAS No. 749255-86-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications in drug development, from kinase inhibition to antioxidant therapy. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases. The ongoing exploration of its derivatives promises to yield novel therapeutic agents that could improve patient outcomes worldwide.